Cas no 2038-32-6 (6-(methylsulfanyl)pyrimidin-4-amine)
6-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,6-(methylthio)-
- 6-methylsulfanylpyrimidin-4-amine
- 4-Amino-6-methylmercaptopyrimidin
- 4-Amino-6-methylthiopyrimidin
- 4-Amino-6-methylthio-pyrimidin
- 6-(methylsulfanyl)pyrimidin-4-amine
- 6-(Methylthio)-4-amino-pyrimidin
- 6-methylsulfanyl-pyrimidin-4-ylamine
- AC1L61AN
- AC1Q7E2M
- AR-1H0055
- CTK4E4085
- NSC43014
- EN300-309432
- DTXSID40285854
- SB57056
- ZTPARTFFNQLVSF-UHFFFAOYSA-N
- 2038-32-6
- CAA03832
- Z1203579768
- AKOS006339592
- 4-Pyrimidinamine, 6-(methylthio)-
- CS-0245700
- NSC-43014
- SCHEMBL13741278
- 6-(methylthio)pyrimidin-4-amine
-
- MDL: MFCD18820909
- Inchi: 1S/C5H7N3S/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3,(H2,6,7,8)
- InChI Key: ZTPARTFFNQLVSF-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(N)N=CN=1
Computed Properties
- Exact Mass: 141.03621
- Monoisotopic Mass: 141.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 88.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.1Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 318.9°Cat760mmHg
- Flash Point: 146.7°C
- Refractive Index: 1.623
- PSA: 51.8
- LogP: 1.36190
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-(methylsulfanyl)pyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(methylsulfanyl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106113-25mg |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M106113-50mg |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M106113-250mg |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM432474-1g |
4-Pyrimidinamine, 6-(methylthio)- |
2038-32-6 | 95%+ | 1g |
$656 | 2023-02-02 | |
| Enamine | EN300-309432-0.05g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 0.05g |
$101.0 | 2025-03-19 | |
| Enamine | EN300-309432-0.1g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 0.1g |
$152.0 | 2025-03-19 | |
| Enamine | EN300-309432-0.25g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 0.25g |
$216.0 | 2025-03-19 | |
| Enamine | EN300-309432-0.5g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 0.5g |
$407.0 | 2025-03-19 | |
| Enamine | EN300-309432-1.0g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 1.0g |
$528.0 | 2025-03-19 | |
| Enamine | EN300-309432-2.5g |
6-(methylsulfanyl)pyrimidin-4-amine |
2038-32-6 | 95.0% | 2.5g |
$1034.0 | 2025-03-19 |
6-(methylsulfanyl)pyrimidin-4-amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 6-(methylsulfanyl)pyrimidin-4-amine
Introduction to 6-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2038-32-6)
6-(methylsulfanyl)pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2038-32-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activity and role in the synthesis of numerous therapeutic agents.
The structural framework of 6-(methylsulfanyl)pyrimidin-4-amine consists of a pyrimidine core substituted with a methylsulfanyl group at the 6-position and an amine group at the 4-position. This specific arrangement of functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development. The presence of the methylsulfanyl moiety enhances the compound's solubility and interaction with biological targets, while the amine group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.
In recent years, 6-(methylsulfanyl)pyrimidin-4-amine has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its role in anticancer therapy. Pyrimidine derivatives have long been recognized for their ability to interfere with DNA replication and cell division, making them effective candidates for developing chemotherapeutic agents. Studies have shown that 6-(methylsulfanyl)pyrimidin-4-amine exhibits inhibitory effects on several cancer cell lines by modulating key signaling pathways involved in tumor growth and progression.
Furthermore, research has highlighted the compound's potential in antimicrobial applications. The unique structural features of 6-(methylsulfanyl)pyrimidin-4-amine allow it to interact with bacterial enzymes and inhibit their function, thereby demonstrating activity against a range of pathogens. This has opened up new avenues for developing novel antibiotics and antifungal agents, particularly in response to the growing threat of antibiotic-resistant strains.
The pharmacokinetic properties of 6-(methylsulfanyl)pyrimidin-4-amine have also been thoroughly investigated. Its moderate solubility in both water and lipids suggests potential for oral administration, which would be advantageous for patient compliance. Additionally, preliminary studies indicate that the compound exhibits reasonable bioavailability and stability under physiological conditions, further supporting its suitability as a drug candidate.
Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates like 6-(methylsulfanyl)pyrimidin-4-amine. Molecular docking simulations have been used to predict its binding affinity to various biological targets, including enzymes and receptors involved in cancer and inflammation. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.
In addition to its therapeutic applications, 6-(methylsulfanyl)pyrimidin-4-amine has shown promise in agricultural research. Its ability to inhibit certain plant pathogens makes it a candidate for developing new crop protection agents. By targeting specific enzymatic pathways in fungi and bacteria, this compound could help mitigate crop losses due to microbial infections, contributing to global food security.
The synthesis of 6-(methylsulfanyl)pyrimidin-4-amine has been optimized through various chemical methodologies, ensuring high yield and purity suitable for pharmaceutical use. Multi-step synthetic routes involving condensation reactions, nucleophilic substitutions, and functional group transformations have been developed to produce this compound efficiently. These synthetic strategies not only highlight the versatility of pyrimidine chemistry but also provide scalable processes for industrial production.
Ethical considerations are paramount in pharmaceutical research, and studies involving 6-(methylsulfanyl)pyrimidin-4-amine adhere to strict regulatory guidelines to ensure safety and efficacy. Preclinical trials have been conducted to evaluate its toxicity profile and pharmacological effects before moving into human clinical studies. These trials are designed to minimize risks while maximizing benefits, ensuring that any potential therapeutic applications are both safe and effective.
The future prospects for 6-(methylsulfanyl)pyrimidin-4-amine are promising, with ongoing research exploring new derivatives and combination therapies. By leveraging advances in synthetic chemistry and computational biology, scientists aim to develop next-generation drugs that build upon the foundation provided by this versatile compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions that address unmet medical needs.
2038-32-6 (6-(methylsulfanyl)pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)